
Personal protective equipment for handling 2,6-
Dibromo-4-nitroaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6-Dibromo-4-nitroaniline

Cat. No.: B165464 Get Quote

Essential Safety and Handling Guide for 2,6-
Dibromo-4-nitroaniline
This guide provides critical safety and logistical information for the handling and disposal of

2,6-Dibromo-4-nitroaniline, tailored for researchers, scientists, and professionals in drug

development. Adherence to these protocols is essential for ensuring laboratory safety.

Chemical Identifier and Hazard Summary

Identifier Value

Chemical Name 2,6-Dibromo-4-nitroaniline

CAS Number 827-94-1

Molecular Formula C₆H₄Br₂N₂O₂

Signal Word Warning

GHS Hazard Statements H302, H312, H332, H315, H319

Hazard Classifications[1][2][3]
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Hazard Class Category Description

Acute Toxicity, Oral 4 Harmful if swallowed[1][2][3][4]

Acute Toxicity, Dermal 4
Harmful in contact with skin[1]

[2][3][4]

Acute Toxicity, Inhalation 4 Harmful if inhaled[1][3][4][5]

Skin Corrosion/Irritation 2 Causes skin irritation[2][3][6][7]

Serious Eye Damage/Eye

Irritation
2

Causes serious eye irritation[3]

[7]

Specific Target Organ Toxicity

(Single)
3

May cause respiratory

irritation[7]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2,6-Dibromo-4-
nitroaniline to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment[1][5][6][7][8]
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Protection Type Specification Rationale

Eye Protection

Chemical safety goggles or

eyeglasses with side shields

(compliant with OSHA 29 CFR

1910.133 or EN166)[6][8]

Protects against dust particles

and potential splashes,

preventing eye irritation[6].

Hand Protection
Appropriate protective gloves

(e.g., nitrile rubber)[1][6]

Prevents skin contact, as the

substance is harmful upon

dermal absorption[2][5].

Body Protection

Protective clothing to prevent

skin exposure (e.g., lab coat,

coveralls)[5][6]

Minimizes the risk of skin

contact and contamination of

personal clothing[6].

Respiratory

NIOSH or European Standard

EN 149 approved respirator

(e.g., N95 dust mask)[1][6]

Protects against inhalation of

harmful dust particles,

especially in poorly ventilated

areas.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 2,6-Dibromo-4-nitroaniline is crucial. The following

workflow outlines the procedural steps from preparation to post-handling.
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Preparation

Handling and Use

Verify fume hood functionality Don appropriate PPE Prepare all necessary equipment

Decontamination Storage

If not all is used

Weigh and handle solid in a ventilated area Avoid dust formation Keep container tightly closed when not in use

Waste Disposal

Clean work surfaces thoroughly Decontaminate or dispose of used equipment Remove and dispose of PPE correctly

Collect waste in a labeled, sealed container Follow institutional and local disposal regulations

Store in a cool, dry, well-ventilated area Keep away from incompatible materials

Click to download full resolution via product page

Figure 1: Workflow for Safe Handling of 2,6-Dibromo-4-nitroaniline.

Experimental Protocols

1. Preparation:

Ensure a chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are accessible.[7]

Don all required PPE as specified in the table above.

Assemble all necessary laboratory equipment (e.g., glassware, spatulas, weighing paper)

within the fume hood to minimize movement of the chemical.

2. Handling:
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Conduct all manipulations of 2,6-Dibromo-4-nitroaniline within a chemical fume hood to

ensure adequate ventilation.[5][6]

When weighing, use a draft shield or perform the task in a low-flow area of the hood to

prevent the fine powder from becoming airborne.

Handle the substance carefully to avoid the formation of dust.[5][8]

Keep the container tightly closed when not in use.[5][6][7]

Avoid contact with skin and eyes.[5][6]

Do not eat, drink, or smoke in the handling area.[5]

3. Post-Handling and Decontamination:

Thoroughly wash hands and any exposed skin with soap and water after handling.[5][6]

Clean all work surfaces and equipment that may have come into contact with the chemical.

Remove contaminated clothing and launder it before reuse.[5]

Properly remove and dispose of gloves and other disposable PPE in a designated waste

container.

Disposal Plan
The disposal of 2,6-Dibromo-4-nitroaniline and its containers must be managed as hazardous

waste.

Step-by-Step Disposal Protocol

Waste Collection:

Collect all waste material, including unused product and contaminated disposable items

(e.g., gloves, weighing paper), in a designated and clearly labeled hazardous waste

container.
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Ensure the waste container is compatible with the chemical and is kept securely closed.

Labeling:

Label the waste container with "Hazardous Waste" and the full chemical name: "2,6-
Dibromo-4-nitroaniline".

Include the date of waste accumulation.

Storage of Waste:

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.

Final Disposal:

Dispose of the contents and the container in accordance with all local, regional, and

national hazardous waste regulations.[3][5]

It is recommended to entrust the disposal to a licensed and qualified waste disposal

company.[3]

Do not empty into drains.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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